Cas no 64840-75-1 (4(1H)-Pyridinone, 6-heptyl-2,3-dimethyl-)

• Product Name: 4(1H)-Pyridinone, 6-heptyl-2,3-dimethyl-
• CAS No: 64840-75-1
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 415520
• PubChem ID: 13241484
• Update Time: 2025-04-19

4(1H)-Pyridinone, 6-heptyl-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone, 6-heptyl-2,3-dimethyl-
• 6-heptyl-2,3-dimethyl-1H-pyridin-4-one
• 64840-75-1
• 6-Heptyl-2,3-dimethylpyridin-4(1H)-one
• DTXSID40531348

• Inchi： 1S/C14H23NO/c1-4-5-6-7-8-9-13-10-14(16)11(2)12(3)15-13/h10H,4-9H2,1-3H3,(H,15,16)
• InChI Key： SXFBZPQJLKESGA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(C)NC(=C1)CCCCCCC

Computed Properties

• Exact Mass: 221.17809
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1